Cas no 158895-50-2 (Benzenamine,4-(3-ethoxy-1H-1,2,4-triazol-1-yl)-)

• Product Name: Benzenamine,4-(3-ethoxy-1H-1,2,4-triazol-1-yl)-
• CAS No: 158895-50-2
• MF: C₁₀H₁₂N₄O
• MW: 204.228481292725
• CID: 109036
• PubChem ID: 10465509
• Update Time: 2025-04-18

Benzenamine,4-(3-ethoxy-1H-1,2,4-triazol-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,4-(3-ethoxy-1H-1,2,4-triazol-1-yl)-
• 4-(3-ethoxy-1,2,4-triazol-1-yl)aniline
• Benzenamine, 4-(3-ethoxy-1H-1,2,4-triazol-1-yl)- (9CI)
• 4-(3-Ethoxy-1H-1,2,4-triazol-1-yl)aniline
• 158895-50-2
• DTXSID10440352

• Inchi： 1S/C10H12N4O/c1-2-15-10-12-7-14(13-10)9-5-3-8(11)4-6-9/h3-7H,2,11H2,1H3
• InChI Key： RLDWSHYZLZYDRG-UHFFFAOYSA-N
• SMILES： O(CC)C1N=CN(C2C=CC(=CC=2)N)N=1

Computed Properties

• Exact Mass: 204.10126
• Monoisotopic Mass: 204.10111102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 66Ų

Experimental Properties

• PSA: 65.96